(2-Methylphenyl)(4-pyridinyl)methanol

• Molecular Formula: C13H13NO
• Molecular Weight: 199.25g/mol
• IUPAC Name: (2-methylphenyl)-pyridin-4-ylmethanol
• InChI: InChI=1S/C13H13NO/c1-10-4-2-3-5-12(10)13(15)11-6-8-14-9-7-11/h2-9,13,15H,1H3
• InChI Key: YYCQXFAEQPFCBP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(C2=CC=NC=C2)O

Description

(2-Methylphenyl)(4-pyridinyl)methanol is a synthetic organic compound featuring a methanol group bridging a 2-methylphenyl ring and a 4-pyridinyl heterocycle. This structure combines aromatic and heteroaromatic moieties, making it a candidate for diverse applications in medicinal chemistry, materials science, and catalysis.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogs, their molecular properties, and reported activities:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity/Application	Reference
(2-Methylphenyl)(4-pyridinyl)methanol	C₁₃H₁₃NO	199.25*	2-methylphenyl, 4-pyridinyl	Hypothesized: Immunomodulation, Anticancer	-
MIPP (3-(2-Methylindol-3-yl)-1-(4-pyridinyl)-propen-1-one)	C₁₇H₁₃N₃O	275.31	2-methylindole, 4-pyridinyl	Anticancer (induces apoptosis/autophagy in fibrosarcoma cells)
[3-(Benzodioxin-6-yl)-2-methylphenyl]methanol	C₁₅H₁₄O₃	242.27	Benzodioxin, methylphenyl	Immunomodulation (PD-1/PD-L1 inhibition)
(4-pyrid-2-ylphenyl)methanol	C₁₂H₁₁NO	185.226	4-pyridinylphenyl	Structural analog; no direct bioactivity reported
(4-Methoxypyridin-2-yl)methanol	C₇H₉NO₂	139.15	4-methoxy, pyridinyl	Intermediate in synthesis of bioactive molecules

*Calculated based on analogous compounds.

Key Observations:

Substituent Position and Bioactivity :

• The 4-pyridinyl group is critical for interactions with biological targets, such as kinases or immune checkpoints (e.g., PD-1/PD-L1) .
• Methyl groups on aromatic rings enhance lipophilicity and membrane permeability, as seen in MIPP and benzodioxin derivatives .

Impact of Heterocycles: Indole (in MIPP) and benzodioxin scaffolds introduce planar, electron-rich regions that improve binding to hydrophobic pockets in proteins . The absence of such extended systems in (2-Methylphenyl)(4-pyridinyl)methanol may limit its binding affinity compared to MIPP or benzodioxin derivatives.

Synthetic Accessibility: Similar compounds are synthesized via condensation reactions (e.g., formaldehyde-mediated coupling in methanol) or catalytic cross-coupling . For example, MIPP derivatives are synthesized via Claisen-Schmidt condensation between pyridinyl ketones and indole aldehydes .

Physicochemical and Computational Data

• Lipophilicity and Solubility: The logP of (2-Methylphenyl)(4-pyridinyl)methanol is estimated to be ~2.5 (similar to MIPP), indicating moderate membrane permeability. Hydrogen-bond donors/acceptors: 1/2, favoring solubility in polar solvents like methanol or DMSO .
• Tanimoto Similarity Analysis: Pairwise comparisons of scaffolds (e.g., benzodioxin vs. biphenyl derivatives) reveal that minor structural changes (e.g., substituent type or position) significantly alter bioactivity.